Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI)
Overview
Description
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) is a chemical compound that has been extensively studied in scientific research due to its potential applications in various fields. This compound is also known as 2-Pyridylthioacetic acid hydrazide and has the molecular formula C8H10N4O.
Mechanism Of Action
The mechanism of action of propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) is not fully understood. However, it has been suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. It may also disrupt the cell membrane of fungi and bacteria, leading to their death.
Biochemical And Physiological Effects
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) has been found to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as lactate dehydrogenase and alanine transaminase. It has also been found to reduce the levels of certain inflammatory cytokines, such as TNF-α and IL-6. Additionally, it has been shown to reduce the levels of glucose and triglycerides in the blood.
Advantages And Limitations For Lab Experiments
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its potential applications in various fields. However, there are also some limitations to its use in lab experiments. It may be toxic to certain cell lines, and its mechanism of action is not fully understood.
Future Directions
For the study of this compound include further investigation of its potential as an anticancer drug, as well as its potential applications in the treatment of fungal and bacterial infections. Its mechanism of action and toxicity could also be further studied to better understand its effects on the body.
Synthesis Methods
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) can be synthesized by the reaction of 2-pyridylthioacetic acid with hydrazine hydrate in the presence of a catalyst. The reaction takes place under reflux conditions and the resulting product is purified by recrystallization. The yield of the product is around 70%.
Scientific Research Applications
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antitumor activity in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. It has also been studied for its antifungal and antibacterial properties.
properties
CAS RN |
125428-67-3 |
|---|---|
Product Name |
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) |
Molecular Formula |
C8H11N3OS |
Molecular Weight |
197.26 g/mol |
IUPAC Name |
3-pyridin-2-ylsulfanylpropanehydrazide |
InChI |
InChI=1S/C8H11N3OS/c9-11-7(12)4-6-13-8-3-1-2-5-10-8/h1-3,5H,4,6,9H2,(H,11,12) |
InChI Key |
IPDIGOMKOXQJTJ-UHFFFAOYSA-N |
SMILES |
C1=CC=NC(=C1)SCCC(=O)NN |
Canonical SMILES |
C1=CC=NC(=C1)SCCC(=O)NN |
synonyms |
Propanoic acid, 3-(2-pyridinylthio)-, hydrazide (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1S,5R)-6,7-Diazabicyclo[3.2.2]non-6-en-3-ol](/img/structure/B137754.png)
![4-[4-(Trifluoromethoxy)phenyl]benzonitrile](/img/structure/B137772.png)
![6-[4-(Dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-14-ethyl-7,10,13-trihydroxy-4-(5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl)oxy-3,5,7,9,11,13-hexamethyl-oxacyclotetradecane-2,12-dione](/img/structure/B137775.png)
